Cas no 38258-92-3 (Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy-)

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy- structure
38258-92-3 structure
Product Name:Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy-
CAS No:38258-92-3
MF:C10H13NO
MW:163.216322660446
CID:311651
PubChem ID:2724147
Update Time:2025-04-19

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy-
    • 1-methoxybicyclo(2.2.2)oct-5-ene-2-carbonitrile
    • 4-methoxybicyclo[2.2.2]oct-2-ene-5-carbonitrile
    • SCHEMBL10588377
    • DTXSID90959194
    • 1-METHOXYBICYCLO[2.2.2]OCT-5-ENE-2-CARBONITRILE
    • EINECS 253-853-8
    • 38258-92-3
    • NS00057373
    • Inchi: 1S/C10H13NO/c1-12-10-4-2-8(3-5-10)6-9(10)7-11/h2,4,8-9H,3,5-6H2,1H3
    • InChI Key: XQFSLPUVWRXWSQ-UHFFFAOYSA-N
    • SMILES: O(C)C12C=CC(CC1)CC2C#N

Computed Properties

  • Exact Mass: 163.09979
  • Monoisotopic Mass: 163.099714
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33
  • XLogP3: 1

Experimental Properties

  • Density: 1.0500
  • Boiling Point: 290.31°C (rough estimate)
  • Flash Point: 114.2°C
  • Refractive Index: 1.4996
  • PSA: 33.02

Bicyclo[2.2.2]oct-5-ene-2-carbonitrile,1-methoxy- Security Information

  • Hazardous Material Identification: Xn
  • Risk Phrases:R20/21/22
  • Safety Term:S24/25

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